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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of Dicrotophos in a laboratory setting. Adherence to these procedural guidelines is
critical for ensuring personnel safety and regulatory compliance.

Dicrotophos is a highly toxic organophosphate insecticide that poses significant health risks
upon exposure.[1][2] It is a potent cholinesterase inhibitor, meaning it can overstimulate the
nervous system, leading to a range of symptoms from headache and dizziness to severe
respiratory distress and death.[1][3] The substance can be fatal if swallowed, inhaled, or
absorbed through the skin.[1][4] Therefore, stringent safety measures are imperative.

Recommended Personal Protective Equipment (PPE)
and Exposure Limits

The following table summarizes the required PPE and established occupational exposure limits
for Dicrotophos. It is legally required to follow all PPE instructions on the product label.[5]
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Parameter

Specification

Source

Occupational Exposure Limits

NIOSH REL (10-hr TWA)

0.25 mg/m3

[6]7]

OSHA PEL (8-hr TWA)

0.25 mg/m3

[7]

ACGIH TLV (8-hr TWA)

0.05 mg/m3 (inhalable fraction

and vapor)

[7](8]

Respiratory Protection

A NIOSH-approved respirator

is required, especially when

handling the substance outside

of a certified chemical fume
hood or in case of insufficient
ventilation.[4][8]

[4]18]

Eye and Face Protection

Chemical splash goggles and
a face shield are necessary if

there is a risk of splashing.[8]

[9]

[8][°]

Hand Protection

Chemical-resistant gloves
(e.g., barrier laminate, butyl
rubber, nitrile rubber,
neoprene, or Viton) are
mandatory.[5][9][10] Do not
use leather or fabric gloves.
[10]

[5109][10]

Body Protection

A chemical-resistant apron,

worn over a long-sleeved shirt

and long pants or coveralls, is

required.[9] For significant spill

risk, a chemical-resistant suit

may be necessary.

Footwear

Chemical-resistant boots or

shoe coverings must be worn.

[9]
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Pant legs should be worn
outside of the boots.[9]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to minimize risk. The following
workflow outlines the key steps from preparation to final disposal of Dicrotophos waste.
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Caption: Workflow for Safe Handling and Disposal of Dicrotophos.
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Experimental Protocols
Decontamination Procedure

In the event of a spill or at the conclusion of work, all surfaces and equipment must be
thoroughly decontaminated.

Initial Spill Containment: For liquid spills, use an absorbent material like sand or sawdust to
contain the spill.[11]

o Decontamination Solution: Prepare a 10% solution of sodium hydroxide (lye) or sodium
carbonate (washing soda) in water.[11][12] Organophosphates like Dicrotophos can be
effectively decomposed by these alkaline solutions.[11][12]

o Application: Apply the decontamination solution to the affected area, allowing for sufficient
contact time.

e Washing: Thoroughly scrub the area with soap and water.[11]
» Rinsing: Rinse the area with clean water.

e Waste Collection: All materials used for decontamination, including absorbent materials and
wipes, must be collected and disposed of as hazardous waste.

Personal Decontamination

e Immediate Action: In case of skin contact, immediately remove all contaminated clothing.[11]

e Washing: Vigorously wash the affected skin with soap and plenty of water for at least 15
minutes.[10][11]

o Eye Contact: If Dicrotophos comes into contact with the eyes, flush with copious amounts
of running water for a minimum of 15 minutes, holding the eyelids open.[1]

o Seek Medical Attention: In all cases of exposure, seek immediate medical attention.[1][4]

Disposal Plan
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All Dicrotophos waste, including empty containers and contaminated materials, must be
treated as hazardous waste.

» Container Management: Ensure waste containers are chemically compatible, in good
condition, and kept closed.[13][14]

» Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
chemical name "Dicrotophos”.

o Storage: Store hazardous waste in a designated and properly managed Satellite
Accumulation Area (SAA).[15] Incompatible wastes, such as acids and bases, must be
stored separately.[13]

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health & Safety (EH&S) department.[15] Do not dispose of Dicrotophos
down the drain or in regular trash.[14][16] Incineration is the recommended disposal method
for organophosphate pesticides.[17]

Toxicity Pathway

Dicrotophos exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE). This
inhibition leads to an accumulation of the neurotransmitter acetylcholine (ACh) at nerve
synapses, resulting in overstimulation of the nervous system.
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Caption: Simplified Signaling Pathway of Dicrotophos Toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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